Cas no 4212-64-0 (Pentyl Methanethiosulfonate)

Pentyl Methanethiosulfonate is a sulfur-containing organic compound primarily used in biochemical and bioconjugation applications. Its key advantage lies in its ability to selectively modify thiol groups in proteins and peptides, facilitating site-specific labeling or crosslinking. The pentyl chain enhances solubility in organic solvents, offering versatility in reaction conditions. This reagent is particularly valued for its stability and efficient reactivity under mild conditions, making it suitable for sensitive biomolecules. It is commonly employed in proteomics research, enzyme studies, and the development of bioconjugates, where precise thiol modification is critical. Proper handling under inert conditions is recommended to maintain its reactivity.
Pentyl Methanethiosulfonate structure
Pentyl Methanethiosulfonate structure
Product Name:Pentyl Methanethiosulfonate
CAS No:4212-64-0
MF:C6H14O2S2
MW:182.304159641266
CID:927796
PubChem ID:4429536
Update Time:2025-06-08

Pentyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Pentyl Methanethiosulfonate
    • Pentyl Methanethiosu
    • SCHEMBL5471921
    • 1-(METHANESULFONYLSULFANYL)PENTANE
    • 1-methylsulfonylsulfanylpentane
    • AKOS006280202
    • 4212-64-0
    • Thio-methanesulfonic Acid S-Pentyl Ester;
    • Inchi： 1S/C6H14O2S2/c1-3-4-5-6-9-10(2,7)8/h3-6H2,1-2H3
    • InChI Key： NLAGODKDWMVHDO-UHFFFAOYSA-N
    • SMILES： S(CCCCC)S(C)(=O)=O

Computed Properties

  • Exact Mass: 182.04400
  • Monoisotopic Mass: 182.04352203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Stability/Shelf Life: Store Under Inert Atmosphere
  • PSA: 67.82000
  • LogP: 2.95020

Pentyl Methanethiosulfonate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Pentyl Methanethiosulfonate Pricemore >>

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Pentyl Methanethiosulfonate Production Method

Pentyl Methanethiosulfonate Related Literature

Related Categories

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